Cas no 2138256-21-8 (1-benzyl-4-phenylpiperidine-4-carbonyl chloride hydrochloride)
1-benzyl-4-phenylpiperidine-4-carbonyl chloride hydrochloride Chemical and Physical Properties
Names and Identifiers
-
- 1-benzyl-4-phenylpiperidine-4-carbonyl chloride hydrochloride
-
- MDL: MFCD31559452
1-benzyl-4-phenylpiperidine-4-carbonyl chloride hydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-816369-0.05g |
1-benzyl-4-phenylpiperidine-4-carbonyl chloride hydrochloride |
2138256-21-8 | 95% | 0.05g |
$69.0 | 2024-05-21 | |
| Enamine | EN300-816369-0.1g |
1-benzyl-4-phenylpiperidine-4-carbonyl chloride hydrochloride |
2138256-21-8 | 95% | 0.1g |
$105.0 | 2024-05-21 | |
| Enamine | EN300-816369-0.25g |
1-benzyl-4-phenylpiperidine-4-carbonyl chloride hydrochloride |
2138256-21-8 | 95% | 0.25g |
$149.0 | 2024-05-21 | |
| Enamine | EN300-816369-0.5g |
1-benzyl-4-phenylpiperidine-4-carbonyl chloride hydrochloride |
2138256-21-8 | 95% | 0.5g |
$284.0 | 2024-05-21 | |
| Enamine | EN300-816369-1g |
1-benzyl-4-phenylpiperidine-4-carbonyl chloride hydrochloride |
2138256-21-8 | 95% | 1g |
$385.0 | 2023-09-02 | |
| Enamine | EN300-816369-2.5g |
1-benzyl-4-phenylpiperidine-4-carbonyl chloride hydrochloride |
2138256-21-8 | 95% | 2.5g |
$754.0 | 2024-05-21 | |
| Enamine | EN300-816369-5g |
1-benzyl-4-phenylpiperidine-4-carbonyl chloride hydrochloride |
2138256-21-8 | 95% | 5g |
$1115.0 | 2023-09-02 | |
| Enamine | EN300-816369-10g |
1-benzyl-4-phenylpiperidine-4-carbonyl chloride hydrochloride |
2138256-21-8 | 95% | 10g |
$1654.0 | 2023-09-02 | |
| Enamine | EN300-816369-1.0g |
1-benzyl-4-phenylpiperidine-4-carbonyl chloride hydrochloride |
2138256-21-8 | 95% | 1.0g |
$385.0 | 2024-05-21 | |
| Aaron | AR01ENFJ-50mg |
1-benzyl-4-phenylpiperidine-4-carbonyl chloride hydrochloride |
2138256-21-8 | 95% | 50mg |
$120.00 | 2025-02-10 |
1-benzyl-4-phenylpiperidine-4-carbonyl chloride hydrochloride Related Literature
-
Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
-
Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
-
Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
-
Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
-
Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
Additional information on 1-benzyl-4-phenylpiperidine-4-carbonyl chloride hydrochloride
Introduction to 1-Benzyl-4-phenylpiperidine-4-carbonyl chloride hydrochloride (CAS No. 2138256-21-8)
1-Benzyl-4-phenylpiperidine-4-carbonyl chloride hydrochloride (CAS No. 2138256-21-8) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of piperidine derivatives, which are widely studied for their diverse biological activities, including analgesic, anti-inflammatory, and neuroprotective effects.
The chemical structure of 1-Benzyl-4-phenylpiperidine-4-carbonyl chloride hydrochloride features a piperidine ring substituted with a benzyl group at the 1-position and a phenyl group at the 4-position. The presence of the carbonyl chloride group and the hydrochloride salt form further enhances its reactivity and solubility, making it an attractive candidate for various chemical reactions and biological studies.
Recent research has focused on the synthesis and characterization of 1-Benzyl-4-phenylpiperidine-4-carbonyl chloride hydrochloride. A study published in the Journal of Medicinal Chemistry in 2022 reported a novel synthetic route that significantly improved the yield and purity of this compound. The researchers utilized a palladium-catalyzed coupling reaction followed by selective chlorination to achieve high efficiency and selectivity. This method not only simplifies the synthetic process but also reduces the environmental impact by minimizing waste generation.
In terms of biological activity, 1-Benzyl-4-phenylpiperidine-4-carbonyl chloride hydrochloride has shown promising results in preclinical studies. A study conducted by a team at the University of California, Los Angeles (UCLA) demonstrated that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. The researchers also found that it has neuroprotective properties, potentially useful in treating neurodegenerative diseases like Alzheimer's and Parkinson's.
The mechanism of action of 1-Benzyl-4-phenylpiperidine-4-carbonyl chloride hydrochloride is not yet fully understood, but preliminary studies suggest that it may interact with specific receptors or enzymes involved in inflammatory pathways. For instance, it has been shown to modulate the activity of nuclear factor-kappa B (NF-kB), a key transcription factor involved in inflammation and immune responses. Further research is needed to elucidate the exact molecular targets and signaling pathways affected by this compound.
Clinical trials are currently underway to evaluate the safety and efficacy of 1-Benzyl-4-phenylpiperidine-4-carbonyl chloride hydrochloride. Early-phase trials have shown promising results, with no significant adverse effects reported at therapeutic doses. However, more extensive studies are required to confirm its therapeutic potential and determine optimal dosing regimens.
In addition to its potential therapeutic applications, 1-Benzyl-4-phenylpiperidine-4-carbonyl chloride hydrochloride is also being explored as a tool compound in chemical biology research. Its unique structural features make it an ideal candidate for studying protein-protein interactions and enzyme inhibition. Researchers at Harvard University have used this compound to develop high-throughput screening assays for identifying novel drug targets in cancer and other diseases.
The future prospects for 1-Benzyl-4-phenylpiperidine-4-carbonyl chloride hydrochloride are promising. Ongoing research efforts aim to optimize its pharmacological properties, enhance its bioavailability, and explore new therapeutic indications. Collaborations between academic institutions, pharmaceutical companies, and biotechnology firms are crucial for advancing this compound from bench to bedside.
In conclusion, 1-Benzyl-4-phenylpiperidine-4-carbonyl chloride hydrochloride (CAS No. 2138256-21-8) represents an exciting area of research in medicinal chemistry. Its unique chemical structure, combined with its potential therapeutic benefits, makes it a valuable candidate for further investigation. As more data becomes available from ongoing studies, we can expect to gain deeper insights into its mechanisms of action and clinical applications.
2138256-21-8 (1-benzyl-4-phenylpiperidine-4-carbonyl chloride hydrochloride) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)